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Compound of Interest

Compound Name: MRS2693 trisodium

Cat. No.: B13838666

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation of a stock solution of
MRS2693 trisodium salt, a potent and selective P2Y6 receptor agonist.[1][2][3] Detailed
protocols, quantitative data tables, and diagrams of the associated signaling pathways are
included to ensure accurate and reproducible experimental outcomes. This guide is intended
for researchers in pharmacology, cell biology, and drug development who are investigating the
roles of the P2Y®6 receptor in various physiological and pathological processes.

Introduction

MRS2693 is a selective agonist for the P2Y6 receptor, a G protein-coupled receptor involved in
diverse cellular processes such as inflammation, apoptosis, and cell migration.[4][5][6] As a
trisodium salt, MRS2693 exhibits good solubility in agueous solutions, making it suitable for a
wide range of in vitro and in vivo studies.[1] Accurate preparation of a stock solution is the first
critical step for reliable experimental results. This application note provides a detailed protocol
for the preparation, storage, and handling of an MRS2693 stock solution.

Chemical and Physical Properties
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A thorough understanding of the physicochemical properties of MRS2693 trisodium salt is

essential for accurate stock solution preparation.

Property Value Reference
5-lodo-UDP trisodium salt, 5-
Synonyms lodouridine-5'-O-diphosphate [1]

trisodium salt

Molecular Formula

C9H10IN2Na3012P2

[2]

Molecular Weight 596.0 g/mol [2]
CAS Number 1448858-83-0 [11[2]
Purity >95% (HPLC)

Solubility Soluble in water [1]
Storage Store at -20°C [2]

Experimental Protocol: Preparation of a 10 mM

Stock Solution

This protocol describes the preparation of a 10 mM stock solution of MRS2693 trisodium salt.

Materials:

Vortex mixer

Microcentrifuge tubes

Analytical balance

MRS2693 trisodium salt (solid)

Nuclease-free water (or appropriate buffer, e.g., PBS)

Pipettes and sterile pipette tips
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Procedure:
o Determine the required mass of MRS2693:

o Use the following formula to calculate the mass of MRS2693 trisodium salt needed to
prepare the desired volume of a 10 mM stock solution: Mass (mg) = Desired Volume (mL)
x 10 mM x 596.0 g/mol / 1000

o For example, to prepare 1 mL of a 10 mM stock solution, you would need: 1 mL x 10
mmol/L x 596.0 mg/mmol / 1000 = 5.96 mg

e Weigh the MRS2693 trisodium salt:

o Carefully weigh the calculated amount of MRS2693 trisodium salt using an analytical
balance. To ensure accuracy, it is recommended to weigh a slightly larger amount (e.g., 10
mg) and adjust the volume of the solvent accordingly.

e Dissolve the compound:
o Transfer the weighed MRS2693 trisodium salt into a sterile microcentrifuge tube.
o Add the calculated volume of nuclease-free water or buffer to the tube.

o Vortex the tube thoroughly until the solid is completely dissolved. Some suppliers may
provide the compound pre-dissolved in water at a concentration of 10mM.[1]

 Aliquot and store:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.

o Store the aliquots at -20°C for long-term storage.

Stock Solution Preparation Calculator:
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Desired Stock

. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
Stock (mg) Stock (mg) Stock (mg)
(mM)
1 0.596 2.98 5.96
5 2.98 14.9 29.8
10 5.96 29.8 59.6

Signaling Pathways of MRS2693

MRS2693, as a selective P2Y6 receptor agonist, activates downstream signaling pathways
upon binding to the receptor. The P2Y6 receptor is primarily coupled to Gqg/11 proteins, leading
to the activation of phospholipase C (PLC).[5] PLC then hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3
triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C
(PKC).[5] Furthermore, MRS2693 has been shown to activate the ERK1/2 pathway and
attenuate NF-kB activation.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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